4-Desmethoxy-4-nitro Omeprazole Sulfone: Mechanistic Origins, Analytical Profiling, and Control Strategies
4-Desmethoxy-4-nitro Omeprazole Sulfone: Mechanistic Origins, Analytical Profiling, and Control Strategies
Executive Summary
In the highly regulated landscape of active pharmaceutical ingredient (API) manufacturing, the control of process-related impurities is critical for ensuring drug safety and efficacy. 4-Desmethoxy-4-nitro Omeprazole Sulfone (CAS: 1076199-93-3) is a complex, structurally significant impurity encountered during the synthesis of the proton pump inhibitor (PPI) Omeprazole. This technical whitepaper dissects the physicochemical properties, mechanistic origins, and analytical methodologies required to isolate and quantify this specific impurity.
Chemical Identity & Physicochemical Profiling
4-Desmethoxy-4-nitro omeprazole sulfone acts as a dual-defect impurity. It lacks the essential 4-methoxy group on the pyridine ring—retaining a nitro precursor group—and features an over-oxidized sulfone linkage instead of the pharmacologically active sulfoxide[1],[2]. Because it cannot undergo the acid-catalyzed Smiles rearrangement required to form the active sulfenamide species, it is pharmacologically inert but poses toxicological risks due to the nitroaromatic moiety[2].
Table 1: Physicochemical Properties
| Property | Value | Reference / Causality |
| CAS Number | 1076199-93-3 | Standard registry identifier[1]. |
| Molecular Formula | C₁₆H₁₆N₄O₅S | Reflects the retained NO₂ and over-oxidized SO₂[1]. |
| Molecular Weight | 376.39 g/mol | Verified mass for mass spectrometry (ESI+)[1]. |
| Appearance | Pale beige to off-white solid | Characteristic of nitro-substituted benzimidazoles[3]. |
| Melting Point | 89 – 93 °C | Useful for initial thermal characterization[4]. |
| Density (Predicted) | 1.452 ± 0.06 g/cm³ | High density driven by the sulfone and nitro groups[4]. |
| Solubility | Soluble in DMSO, Methanol | Critical for chromatographic sample preparation. |
Mechanistic Origin in Omeprazole Synthesis
To understand how to control 4-desmethoxy-4-nitro omeprazole sulfone, one must analyze the kinetic and thermodynamic failures during the API synthesis.
The industrial synthesis of Omeprazole involves the coupling of a pyridine derivative with a benzimidazole derivative[5]. The pyridine ring is constructed via the nitration of 2,3,5-trimethylpyridine-N-oxide to yield 4-nitro-2,3,5-trimethylpyridine-N-oxide[5].
-
The Methoxylation Failure: Under optimal conditions, the 4-nitro group is displaced by a methoxy group using sodium methoxide[5]. If this nucleophilic aromatic substitution is kinetically hindered (e.g., insufficient temperature or base stoichiometry), the nitro group is retained[6].
-
The Over-Oxidation Failure: The resulting defective intermediate undergoes chlorination and coupling with 5-methoxy-2-mercaptobenzimidazole to form 4-desmethoxy-4-nitro omeprazole sulfide[7]. During the final oxidation step (typically utilizing m-CPBA or hydrogen peroxide), the sulfide is meant to be oxidized to a sulfoxide. However, excess oxidant or prolonged reaction times drive the thermodynamic over-oxidation to the sulfone .
Mechanistic pathway detailing the dual-failure origin of the impurity.
Analytical Detection & Chromatographic Isolation
Because Omeprazole and its derivatives are notoriously acid-labile, analytical methods must utilize alkaline or heavily buffered neutral mobile phases to prevent on-column degradation. The following self-validating protocol outlines the isolation and quantification of 4-Desmethoxy-4-nitro Omeprazole Sulfone using LC-MS/MS.
LC-MS/MS Experimental Protocol
Objective: Isolate the impurity from the API matrix and quantify it at trace levels (Limit of Detection < 0.05%).
Reagents:
-
HPLC-grade Acetonitrile (MeCN)
-
10 mM Ammonium Bicarbonate buffer (adjusted to pH 8.0 with dilute ammonia)
-
Reference Standard: 4-Desmethoxy-4-nitro Omeprazole Sulfone[1]
Step-by-Step Methodology & Causality:
-
Sample Preparation: Dissolve 10 mg of the Omeprazole API batch in 10 mL of a diluent (MeCN:Water, 50:50 v/v, adjusted to pH 8.0). Causality: The alkaline pH prevents the acid-catalyzed degradation of the benzimidazole core, ensuring the impurity profile remains representative of the solid state.
-
Chromatographic Separation: Inject 10 µL onto a C18 Reversed-Phase column (e.g., 150 mm × 4.6 mm, 3.5 µm).
-
Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0).
-
Mobile Phase B: Acetonitrile.
-
Gradient: 10% B to 80% B over 20 minutes. Causality: The sulfone moiety is highly polar, but the nitroaromatic ring increases retention. A shallow gradient ensures baseline resolution between the API (sulfoxide), the sulfide precursor, and the sulfone impurity.
-
-
Mass Spectrometry (ESI+): Configure the triple quadrupole MS for Multiple Reaction Monitoring (MRM).
-
Precursor Ion: m/z 377.1 [M+H]⁺.
-
Product Ions: Monitor m/z 198.1 (cleavage of the sulfone bridge yielding the nitro-pyridine fragment) and m/z 149.1 (benzimidazole fragment). Causality: Tracking two distinct product ions ensures high specificity and prevents false positives from co-eluting isomers.
-
System Validation (Self-Validating Check)
To ensure the protocol is functioning correctly, the system must self-validate before sample analysis:
-
Resolution Check: The resolution ( Rs ) between Omeprazole API and the Sulfone impurity must be ≥2.5 .
-
Tailing Factor: The tailing factor for the impurity peak must be ≤1.5 , confirming that secondary interactions with free silanols on the column (which are active at pH 8.0) are suppressed by the buffer.
Self-validating LC-MS/MS analytical workflow for impurity quantification.
Toxicological Implications & Control Strategy
From a regulatory perspective (ICH Q3A/Q3B), impurities must be strictly controlled. 4-Desmethoxy-4-nitro omeprazole sulfone contains a nitroaromatic group , a structural alert for mutagenicity under ICH M7 guidelines. Nitroaromatics can undergo enzymatic reduction in vivo to form reactive hydroxylamines, which may intercalate with DNA.
Process Control Strategy: To prevent the formation of this impurity, process chemists must implement orthogonal controls:
-
In-Process Monitoring (IPC): Strictly monitor the methoxylation of 4-nitro-2,3,5-trimethylpyridine-N-oxide using HPLC-UV before proceeding to the chlorination step[5]. The intermediate should not be released if the unreacted nitro-precursor exceeds 0.1%.
-
Oxidation Quenching: During the final oxidation of the sulfide to Omeprazole, utilize precise stoichiometric equivalents of the oxidant and employ a rapid quench (e.g., sodium thiosulfate) to prevent the thermodynamic drift toward sulfone formation.
By enforcing these kinetic and thermodynamic boundaries, the generation of 4-desmethoxy-4-nitro omeprazole sulfone can be effectively engineered out of the API lifecycle.
References
- CymitQuimica.
- Pharmaffiliates. "Omeprazole-impurities: 4-Desmethoxy-4-nitro omeprazole Sulfone.
- ChemicalBook. "4-Desmethoxy-4-nitro Omeprazole Sulfone CAS#: 1076199-93-3." ChemicalBook, 2026.
- Benchchem.
- SphinxSai. "Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review." International Journal of PharmTech Research, 2026.
- Echemi. "Omeprazole Formula and Computed Properties." Echemi, 2026.
- Santa Cruz Biotechnology. "4-Desmethoxy-4-nitro Omeprazole Sulfide | CAS 142885-91-4." SCBT, 2026.
- Google Patents. "CN114805193B - A kind of preparation method of omeprazole intermediate.
- Guidechem. "(S)-4-Desmethoxy-4-chloro Omeprazole 863029-89-4 wiki." Guidechem, 2026.
Sources
- 1. 4-Desmethoxy-4-nitro omeprazole Sulfone | CymitQuimica [cymitquimica.com]
- 2. echemi.com [echemi.com]
- 3. guidechem.com [guidechem.com]
- 4. 4-Desmethoxy-4-nitro Omeprazole Sulfone CAS#: 1076199-93-3 [amp.chemicalbook.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. CN114805193B - A kind of preparation method of omeprazole intermediate - Google Patents [patents.google.com]
- 7. scbt.com [scbt.com]
